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Compound of Interest

Compound Name: Nickel ammonium sulphate

Cat. No.: B8701638 Get Quote

Introduction

Nickel Ammonium Sulphate Hexahydrate, (NH₄)₂Ni(SO₄)₂·6H₂O, is a double salt of nickel

sulfate and ammonium sulfate. It forms monoclinic, bluish-green crystals that are more stable

than nickel sulfate alone.[1] These crystals have applications in various fields, including nickel

electroplating and as ultraviolet (UV) light filters.[1][2] The ability to grow large, high-quality

single crystals is crucial for characterizing their physical properties and for their use in optical

and electronic devices. This document provides a detailed protocol for the synthesis of the salt

and the subsequent growth of single crystals from an aqueous solution using slow evaporation

and slow cooling techniques.

Data Presentation
The following table summarizes the key quantitative parameters for the synthesis and growth of

nickel ammonium sulphate crystals.
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Parameter Value / Range Notes

Reactant Molar Ratio 1:1

Equimolar amounts of Nickel

Sulfate Hexahydrate

(NiSO₄·6H₂O) and Ammonium

Sulfate ((NH₄)₂SO₄) are used

for synthesis.[2][3]

Example Reactant Mass
6.1 g NiSO₄·6H₂O to 3.2 g

(NH₄)₂SO₄

An example stoichiometry for

preparing the double salt.[1]

Solvent Distilled or Deionized Water

High purity water is essential to

avoid incorporation of

impurities into the crystal

lattice.[2]

Solubility in Water
S(T) = 7.756 + 0.045T +

0.003T²

Where S is solubility and T is

temperature in °C.[2] At 27°C,

the solubility is approximately

9.3 g/100ml .

Solution pH ~1.5 - 4.5

The solution is typically slightly

acidic. Some methods involve

acidifying with H₂SO₄ to a pH

of 1.5, though it's not always

required for simple solution

growth.[4]

Growth Temperature

Room Temperature (~25-27

°C) for slow evaporation.[2]

Cooling from 50 °C to Room

Temperature for slow cooling.

[2]

Temperature control is critical.

Stable conditions are required

for high-quality crystals.[5]

Crystallization Method
Slow Evaporation, Slow

Cooling, Gel Technique[2][5]

Slow evaporation at a constant

temperature generally

produces higher quality

crystals.

Crystal System Monoclinic This defines the fundamental

shape and symmetry of the
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resulting crystals.[6]

Dehydration Temperature ~95 °C

The crystal begins to lose its

water of hydration at this

temperature.[2]

Experimental Protocols
This section details the step-by-step procedures for synthesizing the salt and growing single

crystals.

Protocol 1: Synthesis of Nickel Ammonium Sulphate
Salt
This protocol is necessary if starting from the component salts.

Weighing Reactants: Accurately weigh equimolar amounts of nickel sulfate hexahydrate

(NiSO₄·6H₂O, M.W. 262.85 g/mol ) and ammonium sulfate ((NH₄)₂SO₄, M.W. 132.14 g/mol ).

For example, use 6.1 g of NiSO₄·6H₂O and 3.2 g of (NH₄)₂SO₄.[1]

Dissolution: Transfer both salts into a beaker and add a minimal amount of distilled water

(e.g., 30 mL) to dissolve them.[1]

Heating: Gently warm the solution on a water bath to ensure complete dissolution of both

salts. Avoid boiling the solution.[1][7] A clear, green solution should be obtained.

Crystallization: Allow the solution to cool to room temperature. Small crystals of the double

salt will begin to form. For maximum yield, the beaker can be placed in a refrigerator for 12-

24 hours.[1]

Isolation and Washing: Filter the crystals using vacuum filtration. Wash the collected crystals

with a small amount of ice-cold distilled water or acetone to remove soluble impurities.[1]

Drying: Dry the purified crystals on a filter paper at room temperature. The resulting

polycrystalline material will be used for single crystal growth.

Protocol 2: Single Crystal Growth by Slow Evaporation
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This is the most common and reliable method for producing high-quality single crystals.

Preparation of a Saturated Solution: Prepare a saturated solution of nickel ammonium
sulphate in distilled water at a slightly elevated temperature (e.g., 30-35 °C). To do this,

gradually add the synthesized salt to a known volume of warm distilled water while stirring

until no more salt dissolves.

Filtration: Filter the warm, saturated solution through a Whatman filter paper into a clean

crystallizing dish or beaker to remove any dust, insoluble impurities, or undissolved salt

particles.[2][5]

Seed Crystal Generation: Cover the beaker with a perforated filter paper (to allow slow

evaporation and prevent dust contamination) and leave it in an undisturbed location at a

constant room temperature. After a few days, small, well-formed seed crystals will appear at

the bottom of the beaker.

Seeding: Select a single, transparent, and well-formed seed crystal. Carefully remove it from

the solution and tie it to a thin nylon thread.

Crystal Growth: Suspend the seed crystal in the center of the filtered, saturated solution,

ensuring it is fully submerged and not touching the walls or bottom of the container.

Monitoring: Cover the container again and leave it in a vibration-free area with a stable

temperature. The crystal will grow over several days to weeks as the solvent slowly

evaporates, increasing the supersaturation.[5]

Harvesting: Once the crystal has reached the desired size, carefully remove it from the

solution.

Drying: Gently dry the crystal with a lint-free tissue paper. Do not heat the crystal. Store the

final crystal in a sealed container to protect it from dehydration and mechanical damage.[8]

Visualizations
The following diagrams illustrate the experimental workflow for growing single crystals of nickel
ammonium sulphate.
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Caption: Workflow for synthesis and single crystal growth.
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Caption: Key factors influencing single crystal quality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Growing Single
Crystals of Nickel Ammonium Sulphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8701638#protocol-for-growing-single-crystals-of-
nickel-ammonium-sulphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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